5S-N-((N-Methyl-N-((2-isopropyl-4-oxazolyl)methyl)amino)carbonyl)-L-valinylamino-2-N-(t-butyloxycarbonyl)amino-4S-hydroxy-1,6-diphenyl-2-azahexane

• CAS No.: 162739-26-6
• Molecular Formula: C36H52N6O6
• Molecular Weight: 664.8 g/mol
• IUPAC Name: tert-butyl N-[benzyl-[(2S,3S)-2-hydroxy-3-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-oxazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-4-phenylbutyl]amino]carbamate
• InChI: InChI=1S/C36H52N6O6/c1-24(2)31(39-34(45)41(8)21-28-23-47-33(37-28)25(3)4)32(44)38-29(19-26-15-11-9-12-16-26)30(43)22-42(20-27-17-13-10-14-18-27)40-35(46)48-36(5,6)7/h9-18,23-25,29-31,43H,19-22H2,1-8H3,(H,38,44)(H,39,45)(H,40,46)/t29-,30-,31-/m0/s1
• InChI Key: CPHYYBIFGVJFHB-CHQNGUEUSA-N
• Isomeric SMILES: CC(C)C1=NC(=CO1)CN(C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC2=CC=CC=C2)[C@H](CN(CC3=CC=CC=C3)NC(=O)OC(C)(C)C)O
• Canonical SMILES: CC(C)C1=NC(=CO1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)C(CN(CC3=CC=CC=C3)NC(=O)OC(C)(C)C)O

Description

This complex heterocyclic compound features a 2-azahexane backbone with multiple functional groups, including:

• 4S-hydroxy and diphenyl moieties contributing to stereochemical rigidity and hydrophobic interactions.
• L-valinylamino and t-butyloxycarbonyl (Boc) groups, which enhance metabolic stability and modulate solubility.
• A 2-isopropyl-4-oxazolyl methylamino subunit, critical for target binding via hydrogen bonding and π-π stacking.

The compound’s stereochemistry and crystal structure were resolved using SHELXL, a program widely recognized for high-precision small-molecule refinement . Its design aligns with peptidomimetic frameworks, suggesting applications in protease inhibition or receptor modulation.

Biological Activity

The compound 5S-N-((N-Methyl-N-((2-isopropyl-4-oxazolyl)methyl)amino)carbonyl)-L-valinylamino-2-N-(t-butyloxycarbonyl)amino-4S-hydroxy-1,6-diphenyl-2-azahexane is a complex molecule with potential biological activities. This article explores its biological activity, synthesizing findings from various research studies, patents, and chemical databases.

Basic Information

Property	Value
Molecular Formula	C₁₄H₂₃N₃O₃S
Molecular Weight	313.42 g/mol
CAS Number	154212-61-0
Purity	>95% (HPLC)
Storage Conditions	+4°C

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets, potentially including enzymes and receptors involved in metabolic pathways. The oxazolyl and valine moieties may enhance binding affinity and specificity towards these targets.

Case Studies and Research Findings

• Anticancer Activity :
  Research has indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, studies on related oxazoles suggest they may inhibit tumor growth by inducing apoptosis in cancer cells .
• Antimicrobial Effects :
  Some derivatives of this compound have shown promising antimicrobial activity against various pathogens. The presence of the thiazole and oxazole rings is often linked to increased efficacy against bacterial strains .
• Enzyme Inhibition :
  The compound's ability to inhibit certain enzymes, such as those involved in the coagulation cascade, has been explored. For example, it has been suggested that modifications similar to those found in this compound can lead to effective inhibitors of factor Xa, a target in anticoagulant therapy .

Pharmacokinetics

The pharmacokinetic profile of this compound remains under investigation. However, preliminary data indicate good solubility and bioavailability, which are critical for therapeutic applications. The presence of t-butyloxycarbonyl groups may enhance stability and absorption in biological systems .

Comparative Analysis with Related Compounds

To better understand the potential of this compound, a comparison with similar compounds provides insight into its efficacy and application.

Compound Name	Biological Activity	Reference
1. Edoxaban (direct factor Xa inhibitor)	Anticoagulant
2. N-Methyl-N-(2-isopropyl-4-thiazolyl)methylamine	Antimicrobial
3. Oxazol derivatives	Anticancer

Chemical Reactions Analysis

Key Steps:

• Amide Bond Formation :

  • The L-valinylamino group is introduced via carbodiimide-mediated coupling (e.g., EDC/HOBt) under inert conditions (N₂ atmosphere, 0–5°C).

  • Critical pH adjustments (pH 6.5–7.0) are required to suppress racemization .

• Protection of Amino Groups :

  • The t-butyloxycarbonyl (Boc) group is installed using di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran (THF) or toluene .

  • Deprotection occurs under acidic conditions (e.g., HCl in dioxane), regenerating the free amine .

• Reduction of Ketone Intermediates :

  • Sodium borohydride (NaBH₄) in THF/ethanol reduces ketones to secondary alcohols, achieving diastereomeric ratios of 95:5 (2R,3S vs. 2S,3S) .

  • Alternative reductants like DIBAH (diisobutylaluminum hydride) in toluene/cyclohexanol improve selectivity .

Hydroxyl Group (4S-hydroxy)

• Oxidation : The secondary alcohol undergoes oxidation to a ketone using Dess-Martin periodinane or Swern conditions, though this is typically avoided to preserve stereochemical integrity.

• Esterification : Reacts with acyl chlorides (e.g., acetyl chloride) in pyridine to form esters, enhancing lipophilicity for pharmacokinetic studies.

Oxazole Ring (2-isopropyl-4-oxazolyl)

• Electrophilic Substitution : The oxazole’s electron-rich C-5 position undergoes bromination or nitration under mild conditions (e.g., Br₂ in acetic acid at 20°C).

• Ring-Opening : Treatment with strong acids (H₂SO₄) or bases (NaOH) cleaves the oxazole, forming diamino ketone intermediates .

Boc-Protected Amine

• Acid-Catalyzed Hydrolysis : The Boc group is cleaved with trifluoroacetic acid (TFA) in dichloromethane (DCM), yielding a free amine for further functionalization .

Enzymatic Interactions

The compound acts as a protease inhibitor , binding irreversibly to retroviral proteases (e.g., HIV-1 protease) via a two-step mechanism :

• Reversible Binding : The hydroxyl group forms hydrogen bonds with catalytic aspartate residues (Ki ≈ 2.3 nM) .

• Covalent Modification : The electrophilic carbonyl group reacts with the protease’s active-site nucleophile (e.g., water or serine), forming a stable acyl-enzyme complex (kₐᵥₐₗ ≈ 1.8 × 10³ M⁻¹s⁻¹) .

Reaction Optimization Data

Reaction Step	Reagents/Conditions	Yield	Selectivity (dr)	Source
Boc Protection	Boc₂O, NaOH, THF/H₂O, 25°C	68%	95:5 (2R,3S)
Ketone Reduction	NaBH₄, THF/EtOH, 0°C	56%	90:10
DIBAH-Mediated Reduction	DIBAH, Toluene/Cyclohexanol, 25°C	72%	97:3
Oxazole Bromination	Br₂, AcOH, 20°C, 2h	45%	–

Stability and Degradation Pathways

• Hydrolytic Degradation : The oxazole ring undergoes hydrolysis in aqueous acidic media (pH < 3), forming diamino ketone byproducts.

• Thermal Decomposition : Above 150°C, the Boc group decomposes, releasing CO₂ and isobutylene .

Comparison with Similar Compounds

Research Implications

The target compound’s balanced lipophilicity and stability make it a superior candidate for in vivo testing. However, Compound C’s azetidine modification suggests avenues for further optimization. Future work should leverage SHELX-based structural refinements and advanced 3D culture systems to explore synergistic effects with combination therapies.